Cas no 1825308-38-0 (1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene)

• Product Name: 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene
• CAS No: 1825308-38-0
• MF: C₁₅H₁₄BrFO
• MW: 309.173467159271
• CID: 5736259
• PubChem ID: 118512439
• Update Time: 2026-03-11

1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene Chemical and Physical Properties

Names and Identifiers

• MFCD32670541
• 1-(Benzyloxy)-4-bromo-5-ethyl-2-fluorobenzene
• RKSHRDUFWGVQSL-UHFFFAOYSA-N
• 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene
• AT23575
• SCHEMBL17258686
• CS-0448692
• SY323101
• 1825308-38-0
• PS-18439
• 1-bromo-2-ethyl-5-fluoro-4-phenylmethoxybenzene
• DB-201164

• Inchi： 1S/C15H14BrFO/c1-2-12-8-15(14(17)9-13(12)16)18-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key： RKSHRDUFWGVQSL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 308.02121g/mol
• Monoisotopic Mass: 308.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene

1-Benzyloxy-4-Bromo-5-Ethyl-2-Fluoro-Benzene: A Comprehensive Overview

The compound 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene (CAS No. 1825308-38-0) is a highly specialized aromatic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its benzene ring substituted with four distinct groups: a benzyloxy group at position 1, a bromine atom at position 4, an ethyl group at position 5, and a fluorine atom at position 2. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene. Researchers have employed multi-component reactions and transition-metal-catalyzed coupling reactions to construct this compound with high precision. For instance, the use of palladium-catalyzed Suzuki-Miyaura coupling has been particularly effective in assembling the benzyloxy group onto the aromatic ring. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive areas such as drug discovery.

The chemical properties of 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene are heavily influenced by its substituents. The electron-donating benzyloxy group at position 1 activates the benzene ring towards electrophilic substitution, while the electron-withdrawing bromine and fluorine atoms exert a deactivating effect. This interplay between activating and deactivating groups creates a unique electronic environment on the aromatic ring, which can be exploited in various chemical transformations. Recent studies have demonstrated that this compound can serve as an excellent precursor for synthesizing bioactive molecules, such as kinase inhibitors and anti-inflammatory agents.

In terms of applications, 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene has shown promise in the pharmaceutical industry. Its ability to act as an intermediate in drug synthesis has been highlighted in several recent publications. For example, researchers have utilized this compound to develop novel analogs of existing drugs, enhancing their potency and selectivity. The presence of multiple functional groups also makes it a versatile building block for constructing complex molecular architectures.

From a materials science perspective, 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene has been investigated for its potential use in organic electronics. Its aromatic system and substituent effects make it a candidate for designing materials with tailored electronic properties. Recent experiments have explored its role in creating organic semiconductors and light-emitting diodes (OLEDs), where its stability and electronic characteristics are advantageous.

The synthesis and characterization of 1-benzyloxy-4-bromo-5-ethyl-2-fluoro-benzene have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and stereochemistry of the compound, ensuring its accurate identification and quality control.

In conclusion, 1-benzyloxy-4-bromo-5 ethyl 2 fluoro benzene (CAS No. 1825308 38 0) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with cutting-edge synthetic methods and applications in drug discovery and materials science, positions it as an important molecule for future research and development.